Cas no 1297472-15-1 (prenylterphenyllin A)

• Product Name: prenylterphenyllin A
• CAS No: 1297472-15-1
• MF: C₂₅H₂₆O₆
• MW: 422.470347881317
• CID: 2043726
• PubChem ID: 53262866
• Update Time: 2025-04-21

prenylterphenyllin A Chemical and Physical Properties

Names and Identifiers

• prenylterphenyllin A
• Q27135994
• CHEBI:67526
• CHEMBL1795458
• 1297472-15-1
• DTXSID701124799
• 3',6'-dimethoxy-3''-(3-methylbut-2-en-1-yl)-1,1':4',1''-terphenyl-2',3,4,4''-tetrol
• [1,1':4',1''-Terphenyl]-2',3,4,4''-tetrol, 3',6'-dimethoxy-3''-(3-methyl-2-buten-1-yl)-
• [1,1a(2):4a(2),1a(2)a(2)-Terphenyl]-2a(2),3,4,4a(2)a(2)-tetrol, 3a(2),6a(2)-dimethoxy-3a(2)a(2)-(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C25H26O6/c1-14(2)5-6-16-11-15(7-9-19(16)26)18-13-22(30-3)23(24(29)25(18)31-4)17-8-10-20(27)21(28)12-17/h5,7-13,26-29H,6H2,1-4H3
• InChI Key： VMYTYXJHKQRPTA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C2C=CC(=C(C=2)O)O)C(=CC=1C1=CC=C(C(C/C=C(\C)/C)=C1)O)OC)O

Computed Properties

• Exact Mass: 422.17293854g/mol
• Monoisotopic Mass: 422.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls